![molecular formula C19H23FN2O3S2 B296433 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide](/img/structure/B296433.png)
2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide, also known as FMMEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FMMEA belongs to the class of anilinoacetamides and is known for its anti-inflammatory and analgesic properties.
Mechanism of Action
The exact mechanism of action of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting the activity of COX enzymes, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are known to play a role in inflammation and pain. This compound has also been shown to reduce the expression of various inflammatory cytokines, such as TNF-α and IL-6. Additionally, this compound has been shown to reduce the activation of NF-κB, which is a transcription factor that plays a role in inflammation and immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide in lab experiments is its anti-inflammatory and analgesic properties. It can be used to study the mechanisms of inflammation and pain and to develop new drugs for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use appropriate safety measures when handling this compound to avoid any adverse effects.
Future Directions
There are several future directions for the study of 2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide. One direction is to further investigate its potential use in cancer therapy. This compound has been shown to inhibit the growth of cancer cells, and further studies are needed to determine its efficacy in vivo. Another direction is to study the potential side effects of this compound and to develop new analogs with improved safety profiles. Additionally, this compound can be used as a lead compound for the development of new drugs for the treatment of various inflammatory and pain-related disorders.
Synthesis Methods
2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide is synthesized by reacting 3-fluoro(methylsulfonyl)aniline with 2-[(4-methylbenzyl)sulfanyl]ethylamine and acetic anhydride in the presence of a catalyst. The reaction is carried out under specific conditions, and the product is purified using column chromatography. The chemical structure of this compound is confirmed using various spectroscopic techniques such as NMR and mass spectrometry.
Scientific Research Applications
2-[3-fluoro(methylsulfonyl)anilino]-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders. This compound has also been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs.
Properties
Molecular Formula |
C19H23FN2O3S2 |
---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
2-(3-fluoro-N-methylsulfonylanilino)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]acetamide |
InChI |
InChI=1S/C19H23FN2O3S2/c1-15-6-8-16(9-7-15)14-26-11-10-21-19(23)13-22(27(2,24)25)18-5-3-4-17(20)12-18/h3-9,12H,10-11,13-14H2,1-2H3,(H,21,23) |
InChI Key |
FFHSSAOJOKYRPN-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CSCCNC(=O)CN(C2=CC(=CC=C2)F)S(=O)(=O)C |
Canonical SMILES |
CC1=CC=C(C=C1)CSCCNC(=O)CN(C2=CC(=CC=C2)F)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.